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Compound of Interest

Compound Name: Methoxyacetic Acid

Cat. No.: B166299 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemicals is paramount to ensuring a safe and compliant laboratory environment.

Methoxyacetic acid, a corrosive compound with significant health hazards, requires strict

adherence to established disposal protocols. This guide provides essential, step-by-step

information for the safe management and disposal of methoxyacetic acid waste.

Immediate Safety and Hazard Information
Methoxyacetic acid is classified as a hazardous substance with the following key risks:

Corrosive: Causes severe skin burns and eye damage.[1][2][3]

Harmful if Swallowed: Can cause gastrointestinal tract burns.[1][2]

Reproductive Toxicity: May impair fertility and cause harm to an unborn child.[1][2][3]

Respiratory Irritation: Can cause chemical burns to the respiratory tract.[1][4]

It is crucial to handle this chemical with appropriate personal protective equipment (PPE),

including chemical splash goggles, chemical-resistant gloves, and protective clothing.[1][5]

Work should be conducted in a well-ventilated area, and facilities should be equipped with an

eyewash station and a safety shower.[1]

Quantitative Data Summary
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The following table summarizes key quantitative data for methoxyacetic acid.

Property Value Reference

CAS Number 625-45-6 [1][2]

Molecular Formula C3H6O3 [1]

Molecular Weight 90.08 g/mol [2]

Boiling Point 202 - 204 °C [1]

Melting Point 7 °C [1]

Density 1.174 g/cm³ [6]

Flash Point 121 °C [1]

Oral LDLo (rat) 2 g/kg [1]

Step-by-Step Disposal Protocol
The proper disposal of methoxyacetic acid is a critical process that must be handled with care

to protect both laboratory personnel and the environment.

Waste Identification and Classification
Chemical waste generators are responsible for determining if a discarded chemical is classified

as hazardous waste.[1] According to US EPA guidelines (40 CFR Parts 261.3), and due to its

corrosive and toxic properties, methoxyacetic acid waste is considered hazardous.[1][5]

Always consult state and local hazardous waste regulations for complete and accurate

classification.[1]

Waste Segregation and Storage
Do not mix methoxyacetic acid waste with other waste streams, especially incompatible

materials like strong oxidizing agents and strong bases.[1][6]

Store waste in its original or a compatible, properly labeled container.[6] The container must

be tightly closed and stored in a cool, dry, well-ventilated area designated for corrosive

materials.[1]
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The storage container should be clearly labeled as "Hazardous Waste" and include the name

"Methoxyacetic Acid."

Spill and Leak Management
In the event of a spill, immediate action is required:

Ensure proper ventilation.[1]

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or

earth.[1]

Carefully collect the absorbed material and place it into a suitable, sealed container for

disposal.[1][7]

Clean the spill area thoroughly.

Final Disposal
Do not dispose of methoxyacetic acid down the drain or with regular laboratory trash.[2] It

must not be allowed to enter the sewage system or the environment.[2][6]

The primary recommended method of disposal is through a licensed hazardous waste

disposal company. These companies can typically arrange for chemical incineration in a

facility equipped with an afterburner and scrubber.

All disposal activities must be conducted in strict accordance with all applicable federal,

state, and local regulations.[6]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of methoxyacetic
acid.
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Caption: Logical workflow for the proper disposal of methoxyacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. cpachem.com [cpachem.com]

3. industrialchemicals.gov.au [industrialchemicals.gov.au]

4. fishersci.com [fishersci.com]

5. fishersci.es [fishersci.es]

6. sigmaaldrich.cn [sigmaaldrich.cn]

7. Methoxyacetic acid(625-45-6)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Methoxyacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166299#methoxyacetic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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